Cas no 161314-82-5 (CGS 27023A)
CGS 27023A Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,N-hydroxy-2-[[(4-methoxyphenyl)sulfonyl](3-pyridinylmethyl)amino]-3-methyl-,hydrochloride (1:1), (2R)-
- Butanamide,N-hydroxy-2-[[(4-methoxyphenyl)sulfonyl](3-pyridinylmethyl)amino]-3-methyl-,monohydrochloride, (2R)- (9CI)
- CGS 27023
- CGS 27023A
- CONA 60
- MMI 270
- MMI270B
- SCHEMBL3158778
- 161314-82-5
- PD065318
- MMI270B anhydrous
- SCHEMBL3158786
- CGS-27023A anhydrous
- BS0VY94Q43
- 161314-70-1 (free base)
- N-hydroxy-2(R)-[[4-methoxybenzenesulfonyl](3-picolyl)amino]-3-methylbutanamide hydrochloride
- N-hydroxy-2(R)-[[4-methoxybenzenesulfonyl]-(3-picolyl)amino]-3-methylbutanamide hydrochloride
- ZVYIZSNCEAHMCF-UNTBIKODSA-N
- (2R)-N-hydroxy-2-[(4-methoxyphenyl)sulfonyl-(pyridin-3-ylmethyl)amino]-3-methylbutanamide hydrochloride
- CGS27023Ahydrochloride
- 169799-04-6
- Butanamide, N-hydroxy-2-(((4-methoxyphenyl)sulfonyl)(3-pyridinylmethyl)amino)-3-methyl-, hydrochloride (1:1), (2R)-
- CHEMBL514138
- CGS 27023A hydrochloride
- TS-08803
- CGS-27023A HCl
- MMI-270B anhydrous
- cgs27023a
- UNII-BS0VY94Q43
- AKOS032947200
-
- Inchi: 1S/C18H23N3O5S.ClH/c1-13(2)17(18(22)20-23)21(12-14-5-4-10-19-11-14)27(24,25)16-8-6-15(26-3)7-9-16;/h4-11,13,17,23H,12H2,1-3H3,(H,20,22);1H
- InChI Key: ZVYIZSNCEAHMCF-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC(=CC=1)OC)(N(CC1C=NC=CC=1)C(C(NO)=O)C(C)C)(=O)=O
Computed Properties
- Exact Mass: 429.1125197g/mol
- Monoisotopic Mass: 429.1125197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 570
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117Ų
CGS 27023A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-1 mg |
CGS 27023A |
161314-82-5 | 99.08% | 1mg |
¥316.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-2 mg |
CGS 27023A |
161314-82-5 | 99.08% | 2mg |
¥568.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-5 mg |
CGS 27023A |
161314-82-5 | 99.08% | 5mg |
¥840.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-10 mg |
CGS 27023A |
161314-82-5 | 99.08% | 10mg |
¥1160.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-25 mg |
CGS 27023A |
161314-82-5 | 99.08% | 25mg |
¥2816.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-50 mg |
CGS 27023A |
161314-82-5 | 99.08% | 50mg |
¥4080.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-100 mg |
CGS 27023A |
161314-82-5 | 99.08% | 100MG |
¥5928.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-1mg |
CGS 27023A |
161314-82-5 | 1mg |
¥ 316 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-2mg |
CGS 27023A |
161314-82-5 | 2mg |
¥ 568 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3472-5mg |
CGS 27023A |
161314-82-5 | 5mg |
¥ 840 | 2023-09-07 |
CGS 27023A Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on CGS 27023A
Comprehensive Overview of CGS 27023A (CAS No. 161314-82-5): Mechanism, Applications, and Research Insights
CGS 27023A (CAS No. 161314-82-5) is a synthetic small-molecule compound that has garnered significant attention in biomedical research due to its selective inhibitory properties. As a matrix metalloproteinase (MMP) inhibitor, it targets enzymes involved in extracellular matrix remodeling, making it a focal point for studies in inflammation, oncology, and tissue repair. The compound's unique chemical structure and pharmacokinetic profile have positioned it as a valuable tool for investigating disease mechanisms and potential therapeutic interventions.
Recent trends in drug discovery highlight the growing demand for MMP inhibitors like CGS 27023A, particularly as researchers explore their role in cancer metastasis and chronic inflammatory conditions. Searches for "MMP inhibitors for arthritis" or "small-molecule therapeutics for fibrosis" reflect widespread interest in this field. The compound's ability to modulate tissue degradation pathways aligns with current investigations into precision medicine approaches, where targeted enzyme inhibition could offer fewer side effects compared to broad-spectrum drugs.
Structurally, CGS 27023A belongs to the hydroxamate class of compounds, characterized by a zinc-binding group that enables competitive inhibition of MMP active sites. Its specificity for MMP-2, MMP-9, and MMP-13 has been extensively documented, with IC50 values in the nanomolar range. This selectivity profile addresses a key challenge in MMP inhibitor development—avoiding off-target effects—which users frequently search for in queries like "selective vs broad-spectrum MMP inhibitors."
In preclinical models, CGS 27023A has demonstrated efficacy in reducing cartilage degradation, a finding relevant to osteoarthritis research. This application resonates with trending topics such as "non-opioid pain management" and "disease-modifying osteoarthritis drugs (DMOADs)." Additionally, its potential role in angiogenesis inhibition has spurred investigations into tumor microenvironment modulation, a hot topic in immuno-oncology circles.
From a technical standpoint, CGS 27023A exhibits favorable ADME properties (absorption, distribution, metabolism, excretion), with studies reporting oral bioavailability in animal models. Researchers often seek information on "MMP inhibitor stability" or "blood-brain barrier penetration of small molecules," areas where this compound's pharmacodynamic data provide actionable insights. Its half-life and protein-binding characteristics further support its utility in chronic condition studies.
Ongoing debates about repurposing existing compounds for new indications have brought CGS 27023A into discussions about fibrotic diseases such as pulmonary fibrosis and liver cirrhosis. The compound's anti-fibrotic effects in vitro correlate with popular searches like "MMP-9 in organ scarring" and "ECM-targeted therapies." These applications underscore the compound's versatility beyond its original design scope.
Quality control aspects of CGS 27023A are equally critical, with analytical methods like HPLC purity testing and mass spectrometry characterization being frequently referenced in technical literature. Queries about "CAS 161314-82-5 specifications" often lead researchers to investigate its solubility in DMSO or storage conditions, practical considerations for experimental reproducibility.
Emerging comparative studies between CGS 27023A and newer-generation MMP inhibitors address another common user question: "Why use classical MMP inhibitors in modern research?" The answer lies in its well-documented structure-activity relationship data, which serves as a benchmark for developing improved derivatives with enhanced target engagement or reduced musculoskeletal side effects—a known limitation of early MMP inhibitors.
The compound's relevance extends to 3D cell culture systems and organoid models, where researchers employ it to simulate pathological matrix remodeling. This application taps into the booming interest in "translational in vitro models" and "personalized medicine platforms," demonstrating how legacy research tools adapt to cutting-edge methodologies.
In conclusion, CGS 27023A (CAS No. 161314-82-5) remains a cornerstone compound for investigating extracellular matrix dynamics across multiple therapeutic areas. Its continued use in both academic and industrial research underscores the enduring need for well-characterized enzyme inhibitors that bridge mechanistic studies and therapeutic development. As search trends evolve toward combination therapies and multi-target agents, this compound's precise mechanism provides a foundational reference point for next-generation drug design.
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